molecular formula C9H16N2 B8390242 4-butyl-3,5-dimethyl-1H-pyrazole CAS No. 13753-54-3

4-butyl-3,5-dimethyl-1H-pyrazole

Cat. No.: B8390242
CAS No.: 13753-54-3
M. Wt: 152.24 g/mol
InChI Key: YLLIHXVEWJQWAV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-butyl-3,5-dimethyl-1H-pyrazole is a useful research compound. Its molecular formula is C9H16N2 and its molecular weight is 152.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

13753-54-3

Molecular Formula

C9H16N2

Molecular Weight

152.24 g/mol

IUPAC Name

4-butyl-3,5-dimethyl-1H-pyrazole

InChI

InChI=1S/C9H16N2/c1-4-5-6-9-7(2)10-11-8(9)3/h4-6H2,1-3H3,(H,10,11)

InChI Key

YLLIHXVEWJQWAV-UHFFFAOYSA-N

Canonical SMILES

CCCCC1=C(NN=C1C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

At room temperature, to a mixture of 3-butyl-pentane-2,4-dione 7 g and ethanol 70 ml was added hydrazine one hydrate 3.3 g and the resulting mixture was stirred for twelve hours. The reaction mixture was subjected to a silica gel column chromatography to give 4-butyl-3,5-dimethyl-1H-pyrazole 7 g.
Quantity
7 g
Type
reactant
Reaction Step One
Quantity
70 mL
Type
solvent
Reaction Step One
Quantity
3.3 g
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.